Cas no 2306262-11-1 (4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine)

4-Chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine is a heterocyclic compound featuring a fused pyranopyrimidine scaffold with a reactive chloro substituent at the 4-position. This structure serves as a versatile intermediate in medicinal and synthetic chemistry, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. Its rigid bicyclic framework enhances binding affinity in drug discovery, particularly for kinase inhibitors or other biologically active targets. The chloro group offers selective reactivity, facilitating efficient derivatization while maintaining stability under standard conditions. This compound is valuable for constructing complex molecular architectures in pharmaceutical research and agrochemical development. High purity grades ensure reproducibility in synthetic applications.

4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine structure

2306262-11-1 structure

Product Name:4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine

CAS No:2306262-11-1

MF:C₇H₇ClN₂O

MW:170.59628033638

CID:5300360

Update Time:2026-03-10

4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 6H-Pyrano[3,4-d]pyrimidine, 4-chloro-5,8-dihydro-
- 4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine
- Inchi： 1S/C7H7ClN2O/c8-7-5-1-2-11-3-6(5)9-4-10-7/h4H,1-3H2
- InChI Key： FJFMIUFKCRYBQJ-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=C2CCOCC2=N1

4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-100MG	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	100MG	￥ 1,920.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-250MG	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	250MG	￥ 3,075.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-500MG	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	500MG	￥ 5,121.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-1G	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	1g	￥ 7,682.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-5G	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	5g	￥ 23,047.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-100mg	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	100mg	￥1919.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-250mg	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	250mg	￥3073.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-500mg	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	500mg	￥5117.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-1g	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	1g	￥7676.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00116-100.0mg	4-chloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine	2306262-11-1	95%	100.0mg	￥1919.0000	2025-04-11